CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE
CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE
Brand Name:
Vulcanchem
CAS No.:
16727-02-9
VCID:
VC0098064
InChI:
InChI=1S/C33H40O21.ClH/c34-7-18-21(40)24(43)27(46)31(51-18)49-16-5-11(37)4-15-12(16)6-17(29(48-15)10-1-2-13(38)14(39)3-10)50-33-30(26(45)23(42)20(9-36)53-33)54-32-28(47)25(44)22(41)19(8-35)52-32;/h1-6,18-28,30-36,40-47H,7-9H2,(H2-,37,38,39);1H/t18-,19-,20-,21-,22-,23-,24+,25+,26+,27-,28-,30-,31-,32+,33-;/m1./s1
SMILES:
C1=CC(=C(C=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)O)O.[Cl-]
Molecular Formula:
C33H41ClO21
Molecular Weight:
809.12
CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE
CAS No.: 16727-02-9
Impurities
VCID: VC0098064
Molecular Formula: C33H41ClO21
Molecular Weight: 809.12
| CAS No. | 16727-02-9 |
|---|---|
| Product Name | CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE |
| Molecular Formula | C33H41ClO21 |
| Molecular Weight | 809.12 |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-7-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride |
| Standard InChI | InChI=1S/C33H40O21.ClH/c34-7-18-21(40)24(43)27(46)31(51-18)49-16-5-11(37)4-15-12(16)6-17(29(48-15)10-1-2-13(38)14(39)3-10)50-33-30(26(45)23(42)20(9-36)53-33)54-32-28(47)25(44)22(41)19(8-35)52-32;/h1-6,18-28,30-36,40-47H,7-9H2,(H2-,37,38,39);1H/t18-,19-,20-,21-,22-,23-,24+,25+,26+,27-,28-,30-,31-,32+,33-;/m1./s1 |
| Standard InChIKey | KUIBYMKXRAGBBM-OOGSEBJWSA-N |
| SMILES | C1=CC(=C(C=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)OC6C(C(C(C(O6)CO)O)O)O)O)O.[Cl-] |
| Synonyms | CYANIDIN 3-SOPHOROSIDE-5-GLUCOSIDE |
| Last Modified | Aug 20 2021 |
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